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Compound of Interest

Compound Name: ASP-4058

Cat. No.: B1667635 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Application, and Disposal of ASP-4058

This document provides crucial safety and logistical information for the handling of ASP-4058,

a potent and selective agonist for the sphingosine 1-phosphate (S1P) receptors 1 and 5.

Adherence to these protocols is essential to ensure personnel safety, experimental integrity,

and environmental protection. Given the limited specific toxicological data for this compound, a

cautious approach, treating it as a potent compound, is mandatory.

Compound Identification and Properties
ASP-4058 hydrochloride is a research chemical with the following properties:
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Property Value

Chemical Name

5-(5-(3-(Trifluoromethyl)-4-(((2S)-1,1,1-

trifluoropropan-2-yl)oxy)phenyl)-1,2,4-oxadiazol-

3-yl)-1H-benzimidazole hydrochloride

CAS Number 952510-14-4

Molecular Formula C₁₉H₁₃ClF₆N₄O₂

Molecular Weight 478.78 g/mol

Physical State Solid

Storage

Store at -20°C for long-term storage (months to

years) or 0-4°C for short-term storage (days to

weeks). Keep in a dry, dark place.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving ASP-4058 to determine the

appropriate level of PPE. The following table provides minimum PPE recommendations for

common laboratory activities.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95/FFP3

respirator within a chemical

fume hood.- Disposable solid-

front lab coat with tight-fitting

cuffs.- Double nitrile gloves.-

Safety goggles.

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory and eye

protection is critical.

Solution Preparation and

Handling

- Chemical fume hood.-

Standard laboratory coat.-

Nitrile gloves.- Safety glasses

with side shields.

Reduces the risk of inhalation

of vapors and accidental

splashes.

Cell Culture and In Vitro

Assays

- Biosafety cabinet (if working

with cell lines).- Laboratory

coat.- Nitrile gloves.- Safety

glasses.

Standard precautions to

prevent contamination of

cultures and personnel

exposure.

Handling and Operational Plan
All work with ASP-4058, particularly with the solid form, must be conducted in a designated

area, such as a chemical fume hood, to minimize exposure.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

Log the compound into the laboratory's chemical inventory.

Store the compound under the recommended conditions (-20°C for long-term).

Stock Solution Preparation
Objective: To prepare a concentrated stock solution of ASP-4058 for use in experiments.
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Materials: ASP-4058 hydrochloride powder, appropriate solvent (e.g., DMSO), calibrated

analytical balance, volumetric flasks, and pipettes.

Procedure:

Perform all weighing and initial solvent addition within a chemical fume hood.

Don the appropriate PPE for handling potent powders.

Tare a clean, dry vial on the analytical balance.

Carefully add the desired amount of ASP-4058 to the vial.

Record the exact weight.

Slowly add the calculated volume of solvent to the vial to achieve the desired stock

concentration.

Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

Clearly label the vial with the compound name, concentration, solvent, date, and your initials.

Store the stock solution at -20°C. Avoid repeated freeze-thaw cycles.

Experimental Protocols
ASP-4058 is an agonist of S1P receptors 1 and 5. A common experiment to assess its potency

and efficacy is a GTPγS binding assay.

GTPγS Binding Assay Protocol
Objective: To determine the EC₅₀ of ASP-4058 at the S1P₁ or S1P₅ receptor.

Principle: Agonist binding to a G-protein coupled receptor (GPCR) promotes the exchange of

GDP for GTP on the Gα subunit. This assay uses a non-hydrolyzable GTP analog,

[³⁵S]GTPγS, to quantify receptor activation.

Workflow:
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Preparation

Assay Execution

Data Analysis

Prepare Assay Buffer and Reagents

Prepare Serial Dilutions of ASP-4058

Thaw Cell Membranes Expressing S1P Receptor

Add Buffer, Compound, Membranes, and [³⁵S]GTPγS to Plate

Incubate at 30°C

Terminate Reaction via Filtration

Wash Filters

Count Radioactivity with Scintillation Counter

Calculate Specific Binding and Plot Dose-Response Curve

Click to download full resolution via product page
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Caption: Experimental workflow for evaluating ASP-4058 potency using a GTPγS binding

assay.

Mechanism of Action: S1P Receptor Signaling
ASP-4058 activates S1P₁ and S1P₅, which are G-protein coupled receptors. Upon binding,

these receptors primarily couple to the Gᵢ/ₒ family of G-proteins, initiating a cascade of

downstream signaling events.
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Caption: Simplified signaling pathway of ASP-4058 via S1P receptors 1 and 5.
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Disposal Plan
The disposal of ASP-4058 and all contaminated materials must be handled as hazardous

waste to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection
Solid Waste: Collect unused ASP-4058 powder, contaminated weigh boats, and PPE

(gloves, disposable lab coats) in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect unused stock solutions and experimental solutions containing ASP-
4058 in a separate, sealed, and clearly labeled hazardous waste container. Ensure the

container is compatible with the solvent used.

Sharps: Dispose of contaminated pipette tips and any other contaminated sharps in a

designated sharps container for hazardous chemical waste.

Disposal Procedure
Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "ASP-4058 hydrochloride," and the primary hazard (e.g., "Toxic").

Storage: Store waste containers in a designated satellite accumulation area until they are

collected by the institution's environmental health and safety (EHS) office.

Final Disposal: The final disposal of ASP-4058, a fluorinated organic compound, should be

through high-temperature incineration by a licensed hazardous waste disposal company.

This method is effective at breaking the stable carbon-fluorine bonds. Do not dispose of

ASP-4058 down the drain or in regular trash.

By adhering to these guidelines, researchers can safely handle ASP-4058, ensuring both

personal safety and the integrity of their scientific work. Always consult your institution's specific

safety protocols and EHS office for further guidance.

To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
ASP-4058]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1667635#personal-protective-equipment-for-
handling-asp-4058]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1667635#personal-protective-equipment-for-handling-asp-4058
https://www.benchchem.com/product/b1667635#personal-protective-equipment-for-handling-asp-4058
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

